Cas no 905854-02-6 (Tivantinib)

• Product Name: Tivantinib
• CAS No: 905854-02-6
• MF: C₂₃H₁₉N₃O₂
• MW: 369.415865182877
• MDL: MFCD11977597
• CID: 797782
• PubChem ID: 11494412
• Update Time: 2025-05-26

Tivantinib Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-3-(5,6-Dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione
• Tivantinib
• ARQ 197
• Tivantinib (ARQ 197)
• 2,5-Pyrrolidinedione, 3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij] quinolin-1-yl)-4-(1H-indol-3-yl)-, (3R,4R)-
• 2,5-Pyrrolidinedione,3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)-, (3R...
• 3-(5,6-Dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)-pyrrolidine-2,5-dione
• ARQ 197 (ARQ-197,Tivantinib)
• ARQ 197 (Tivantinib)
• ARQ-197
• (-)-3(R),4(R)-3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione
• (-)-3(R),4(R)-3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione,(-)-trans-3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione
• (3R,4R)-3-(5,6-Dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)-2,5-pyrrolid
• TIVANTINIB ARQ-197
• ARQ197
• PJ4H73IL17
• (3R,4R)-3-(5,6-Dihydro-4H-pyrrolo(3,2,1-ij)quinolin-1-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione
• Tivantinib [USAN:INN]
• Tivantinib; ARQ197
• ARQ 197, Tivantinib
• Tivantinib (JAN/USAN/INN)
• GTPL7948
• (3R,4R)-3-(5,6-Dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)-2,5-pyrrolidinedione (ACI)
• CHEBI:91398
• (+/-)-trans-3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4(1H-indol-3-yl)pyrrolidine-2,5-dione
• 905853-99-8
• NSC800951
• Q17123902
• TIVANTINIB [USAN]
• DB12200
• SDCCGSBI-0654487.P001
• DA-67145
• DA-68209
• ARQ197; ARQ-197;Tivantinib
• BCPP000042
• TIVANTINIB [MI]
• UCEQXRCJXIVODC-PMACEKPBSA-N
• (-)-trans-3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione
• BRD-K33379087-001-01-8
• CAS:905854-02-6;Tivantinib
• NSC758242
• E82820
• AKOS022182739
• HY-50686
• J-501255
• (+/-)-trans-3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione
• (_)-trans-3-(5,6-dihydro-4h-pyrrolo[3,2,1-ij]quinolin-1-yl)-4(1h-indol-3-yl)pyrrolidine-2,5-dione
• D10173
• (3R,4R)-3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)-pyrrolidine-2,5-dione
• Z2242166213
• CHEMBL2103882
• 905854-02-6
• rel-(3R,4R)-3-(5,6-Dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)-2,5-pyrrolidinedione
• (3R,4R)-3-(2,3-dihydro-1H-pyrrolo[3,2,1-ij]quinolin-6-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione
• AC-25009
• Tivantinib [INN]
• UNII-PJ4H73IL17
• AS-16991
• C77073
• s2753
• CCG-268285
• TIVANTINIB [WHO-DD]
• (3R,4R)-3-(5,6-Dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione; ARQ 197;
• trans 3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)-pyrrolidine-2,5-dione
• EX-A2169
• NSC-758242
• NS00073191
• BRD-K33379087-001-07-5
• BCP02529
• 1000873-98-2
• DTXSID60920316
• HY-77493
• (rel)-Tivantinib
• (+/-)-trans-3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl) pyrrolidine-2,5-dione
• AC-35963
• (3R,4R)-3-(1-azatricyclo[6.3.1.04,12]dodeca-2,4,6,8(12)-tetraen-3-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione
• MFCD11977597
• TIVANTINIB [JAN]
• NSC-800951
• ARQ-197,Tivantinib, ARQ197
• CS-M1640
• BDBM50146168
• SCHEMBL44944
• DB-362059
• 2,5-Pyrrolidinedione, 3-(5,6-dihydro-4H-pyrrolo(3,2,1-ij)quinolin-1-yl)-4-(1H-indol-3-yl)-, (3R,4R)-
• TIV

• MDL： MFCD11977597
• Inchi： 1S/C23H19N3O2/c27-22-19(16-11-24-18-9-2-1-7-14(16)18)20(23(28)25-22)17-12-26-10-4-6-13-5-3-8-15(17)21(13)26/h1-3,5,7-9,11-12,19-20,24H,4,6,10H2,(H,25,27,28)/t19-,20-/m0/s1
• InChI Key： UCEQXRCJXIVODC-PMACEKPBSA-N
• SMILES： O=C1NC(=O)[C@@H](C2=CNC3C=CC=CC2=3)[C@@H]1C1=CN2CCCC3C2=C1C=CC=3

Computed Properties

• Exact Mass: 369.14800
• Monoisotopic Mass: 369.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9
• XLogP3: 2.9

Experimental Properties

• Density: 1.49
• Boiling Point: 715.95°C at 760 mmHg
• Flash Point: 386.8±32.9 °C
• Refractive Index: 1.797
• PSA: 66.89000
• LogP: 3.92140
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Tivantinib Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Tivantinib

Recent Advances in Tivantinib (905854-02-6) Research: A Comprehensive Update

Tivantinib (CAS: 905854-02-6), a selective c-MET inhibitor, has garnered significant attention in the field of chemical biology and oncology due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in various cancer types. This research brief aims to provide a comprehensive overview of the latest findings related to Tivantinib, highlighting its clinical relevance and future directions.

One of the most notable advancements in Tivantinib research is its role in targeting c-MET-dependent tumors. c-MET, a receptor tyrosine kinase, is frequently overexpressed or mutated in several cancers, including hepatocellular carcinoma (HCC) and non-small cell lung cancer (NSCLC). Recent preclinical studies have demonstrated that Tivantinib effectively inhibits c-MET phosphorylation, thereby disrupting downstream signaling pathways such as PI3K/AKT and MAPK/ERK. These findings underscore the drug's potential as a targeted therapy for c-MET-driven malignancies.

Clinical trials have further expanded our understanding of Tivantinib's therapeutic potential. A Phase III study (NCT01755767) evaluated Tivantinib as a second-line treatment for advanced HCC patients with high c-MET expression. Although the trial did not meet its primary endpoint of overall survival, subgroup analyses revealed significant benefits in patients with high c-MET levels, suggesting the importance of biomarker-driven patient selection. Additionally, ongoing Phase II trials are investigating Tivantinib in combination with other targeted therapies, such as EGFR inhibitors, to overcome resistance mechanisms in NSCLC.

Recent pharmacokinetic studies have also shed light on Tivantinib's drug-drug interaction profile and metabolic pathways. It has been identified as a substrate of CYP3A4, necessitating careful consideration when co-administered with CYP3A4 inhibitors or inducers. Furthermore, novel formulations, including nanoparticle-based delivery systems, are being explored to enhance Tivantinib's bioavailability and reduce off-target effects.

In conclusion, Tivantinib (905854-02-6) remains a promising candidate in the realm of targeted cancer therapy. While challenges such as patient stratification and drug resistance persist, ongoing research efforts are poised to address these limitations. Future studies should focus on optimizing combination therapies, identifying predictive biomarkers, and improving drug delivery systems to maximize Tivantinib's clinical utility.